Cas no 1017789-48-8 (4-(2,4-Dinitrophenyl)butan-1-ol)

• Product Name: 4-(2,4-Dinitrophenyl)butan-1-ol
• CAS No: 1017789-48-8
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 2191360
• PubChem ID: 27282086
• Update Time: 2025-04-21

4-(2,4-Dinitrophenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dinitrophenyl)butan-1-ol
• DTXSID00650701
• DB-315657
• SCHEMBL9687971
• 1017789-48-8

• Inchi： 1S/C10H12N2O5/c13-6-2-1-3-8-4-5-9(11(14)15)7-10(8)12(16)17/h4-5,7,13H,1-3,6H2
• InChI Key： PVTJRLPFWHICBH-UHFFFAOYSA-N
• SMILES： OCCCCC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.074621g/mol
• Monoisotopic Mass: 240.074621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.21g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų